4-methyl-N-(m-tolyl)-2-(3-(p-tolyl)ureido)thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-(3-methylphenyl)-2-[(4-methylphenyl)carbamoylamino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C20H20N4O2S/c1-12-7-9-15(10-8-12)23-19(26)24-20-21-14(3)17(27-20)18(25)22-16-6-4-5-13(2)11-16/h4-11H,1-3H3,(H,22,25)(H2,21,23,24,26)
• InChI Key: NCOSEJCENLECJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NC(=C(S2)C(=O)NC3=CC=CC(=C3)C)C
• Molecular Formula: C20H20N4O2S
• Molecular Weight: 380.5 g/mol

Description

4-methyl-N-(m-tolyl)-2-(3-(p-tolyl)ureido)thiazole-5-carboxamide, also known as MTUTC, is a novel compound that has gained attention in the scientific community due to its potential applications in cancer treatment. MTUTC belongs to the class of thiazole derivatives and has been synthesized using various methods.

Scientific Research Applications

• Pharmacological Properties : A study explored the pharmacological properties of thiazole compounds closely related to 4-methyl-N-(m-tolyl)-2-(3-(p-tolyl)ureido)thiazole-5-carboxamide, revealing spasmolytic properties and CNS stimulant properties (Chance, Dirnhuber, & Robinson, 1946).

• Structural and Spectroscopic Analysis : Detailed structural and spectroscopic analysis of related thiazole compounds has been conducted, including vibrational analysis and investigation of hydrogen bonding, demonstrating their complex molecular interactions and properties (Singh et al., 2019).

• Corrosion Inhibition : Thiazole derivatives, such as 4-methyl-N-(m-tolyl)-2-(3-(p-tolyl)ureido)thiazole-5-carboxamide, have been studied for their corrosion inhibitory effects on mild steel in acidic solutions, indicating their potential application in materials science and engineering (Khaled & Amin, 2009).

• Synthesis of Novel Compounds : Research has been conducted on synthesizing new derivatives of thiazole compounds, which might have applications in various fields, including medicinal chemistry (Abdelriheem, Mohamed, & Abdelhamid, 2017).

• Supramolecular Chemistry : Studies have explored the use of thiazole derivatives in forming supramolecular structures, indicating their potential in the development of novel materials and chemical sensors (Yang et al., 2011).

• Antiviral Activity : Some thiazole derivatives have shown promising antiviral activity, suggesting potential therapeutic applications (Srivastava et al., 1977).

• Antimicrobial and Antifungal Properties : Research on thiazole carboxamide derivatives has demonstrated significant antimicrobial and antifungal activities, indicating their potential in pharmaceutical applications (Mhaske et al., 2011).